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Abstract

This technical guide provides a comprehensive overview of 2-Methoxypropanohydrazide
(CAS 887029-63-2), a small molecule of interest in synthetic and medicinal chemistry. Due to
the limited availability of direct research on this specific compound, this document synthesizes
information from established chemical principles and data on analogous structures. It covers
the core physicochemical properties, probable synthetic routes, potential reactivity and
applications, and detailed, inferred experimental protocols. The guide is intended to serve as a
foundational resource for researchers exploring the utility of 2-Methoxypropanohydrazide as
a building block in drug discovery and other advanced chemical applications.

Core Molecular Characteristics

2-Methoxypropanohydrazide is a simple, chiral hydrazide derivative. Its structure combines a
methoxy group, which can influence solubility and metabolic stability, and a hydrazide moiety, a
versatile functional group for forming larger molecular assemblies.[1]
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Physicochemical Properties

The fundamental properties of 2-Methoxypropanohydrazide have been computationally
predicted and are available through various chemical supplier databases. These properties are
crucial for designing reaction conditions, predicting solubility, and understanding its potential
pharmacokinetic profile.

Property Value Source
CAS Number 887029-63-2 N/A
Molecular Formula C4aH10N202 [2]
Molecular Weight 118.13 g/mol [2]
XLogP3 -0.9 [2]
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor

CZuntg p 3 12
Rotatable Bond Count 2 [2]
Topological Polar Surface Area  64.4 A2 [2]
Formal Charge 0 (2]
Complexity 84.1 [2]
Stereocenter Count 1 (undefined) [2]

Synthesis and Manufacturing

While specific, peer-reviewed synthesis procedures for 2-Methoxypropanohydrazide are not
readily available in the literature, its structure suggests a straightforward synthesis from its
corresponding carboxylic acid or ester. The most common and established method for
preparing acylhydrazides is through the hydrazinolysis of esters.[3]

Inferred Synthetic Pathway
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The logical precursor for the synthesis of 2-Methoxypropanohydrazide is an ester of 2-

methoxypropanoic acid, such as methyl 2-methoxypropanoate. This ester can be reacted with

hydrazine hydrate to yield the desired product.

Step 1: Esterification
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Caption: Key reaction pathways for 2-Methoxypropanohydrazide.
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The Influence of the Methoxy Group

The methoxy group (-OCHs) is a small, non-lipophilic substituent that can significantly influence

a molecule's properties in a drug discovery context. [4][5]Its presence in 2-

Methoxypropanohydrazide suggests potential advantages:

Improved Physicochemical Properties: The methoxy group can enhance aqueous solubility
and modulate lipophilicity (LogP), which are critical for favorable ADME (absorption,
distribution, metabolism, and excretion) properties. [6]* Metabolic Stability: While O-
demethylation is a possible metabolic pathway, the methoxy group can also block positions
that might otherwise be susceptible to oxidative metabolism. [4]* Target Binding: The oxygen
atom of the methoxy group can act as a hydrogen bond acceptor, potentially forming key
interactions with biological targets. [7]

Analytical and Quality Control

Proper characterization of 2-Methoxypropanohydrazide is essential for its use in further

synthetic applications. A combination of chromatographic and spectroscopic techniques should

be employed.

Recommended Analytical Methods

High-Performance Liquid Chromatography (HPLC): For purity assessment and reaction
monitoring. A reversed-phase C18 column with a water/acetonitrile or water/methanol mobile
phase gradient is a suitable starting point.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: To confirm the presence of the methoxy group (singlet, ~3.3 ppm), the methyl
group (doublet), the methine proton (quartet), and the NH and NH2 protons (broad
singlets, exchangeable with D20). [8] * 13C NMR: To identify all four unique carbon atoms
in the molecule.

Mass Spectrometry (MS): To confirm the molecular weight of the compound. Electrospray
ionization (ESI) in positive mode should show a prominent ion corresponding to [M+H]*.
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« Infrared (IR) Spectroscopy: To identify key functional groups, including N-H stretches (around
3200-3400 cm™1), the C=0 stretch of the amide (around 1650-1680 cm~1), and C-O
stretches. [9]

Conclusion and Future Outlook

2-Methoxypropanohydrazide represents a simple yet potentially valuable building block for
medicinal and materials chemistry. Its dual functionality allows for the straightforward synthesis
of more complex molecules through well-established hydrazone and heterocycle formation
reactions. The presence of the methoxy group offers a handle for fine-tuning physicochemical
properties, a key consideration in modern drug design. While direct research on this compound
IS sparse, this guide provides a solid, scientifically-grounded framework for its synthesis,
characterization, and potential applications. It is hoped that this document will encourage
further investigation into the utility of 2-Methoxypropanohydrazide in the development of
novel therapeutics and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.atsdr.cdc.gov/toxprofiles/tp100-c6.pdf
https://www.mdpi.com/1420-3049/23/12/3238
https://www.benchchem.com/product/b1367805?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2673-4591/11/1/21
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2023-16-2-82
https://en.wikipedia.org/wiki/Hydrazide
https://www.tandfonline.com/doi/full/10.1080/17568919.2025.2485865
https://pdf.benchchem.com/1142/The_Methoxy_Group_A_Structural_and_Functional_Analysis_for_Drug_Discovery.pdf
https://www.researchgate.net/publication/379584145_The_role_of_the_methoxy_group_in_approved_drugs
https://pubmed.ncbi.nlm.nih.gov/38781921/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259419/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259419/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259419/
https://www.mdpi.com/1420-3049/25/5/1255
https://www.benchchem.com/product/b1367805/docs#an-in-depth-technical-guide-to-2-methoxypropanohydrazide-cas-887029-63-2
https://www.benchchem.com/product/b1367805/docs#an-in-depth-technical-guide-to-2-methoxypropanohydrazide-cas-887029-63-2
https://www.benchchem.com/product/b1367805/docs#an-in-depth-technical-guide-to-2-methoxypropanohydrazide-cas-887029-63-2
https://www.benchchem.com/product/b1367805/docs#an-in-depth-technical-guide-to-2-methoxypropanohydrazide-cas-887029-63-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1367805?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

